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Compound of Interest

Compound Name: ZINC oxide

CAS No.: 174846-84-5

Cat. No.: B3420150

Get Quote

Executive Safety Summary
Zinc Oxide (ZnO) is frequently mishandled in laboratory settings because it is often viewed as

"safe" due to its use in sunscreens and cosmetics. However, in a research context—particularly

in powder or nanoparticle form—it presents specific inhalation risks and severe aquatic toxicity.

Critical Directive:NEVER dispose of Zinc Oxide (solid or suspension) down the laboratory

drain. It is classified as Aquatic Acute 1 and Aquatic Chronic 1 under GHS standards.[1]

Chemical & Regulatory Profile
Understanding the nature of the material dictates the disposal path. ZnO is amphoteric,

meaning it reacts with both acids and bases, creating solubility issues that can mobilize zinc

ions into water systems.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3420150#bc-rfq
https://www.benchchem.com/product/b3420150/docs?utm_src=pdf-body#laboratory-guide-zinc-oxide-zno-proper-disposal-safety-procedures
https://www.benchchem.com/product/b3420150/docs?utm_src=pdf-body#laboratory-guide-zinc-oxide-zno-proper-disposal-safety-procedures
https://www.carlroth.com/medias/SDB-8278-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjc0NTJ8YXBwbGljYXRpb24vcGRmfGFEZzBMMmhqTUM4NU1UYzRPVEV5T1RFMU5EZzJMMU5FUWw4NE1qYzRYMGRDWDBWT0xuQmtaZ3wzYWI4NzRlMTI1OGY5ZGZhYTJhOGQzZTUzZjdhMWEzYzAzMDNmOGU0N2ZiYzc3NDIyYTZjOTk3NWQwNzZlNDYy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Safety Implication

CAS Number 1314-13-2
Universal identifier for waste

labeling.

GHS Classification
Aquatic Acute 1 (H400)

Aquatic Chronic 1 (H410)

Zero-tolerance for sink

disposal. Must be collected as

chemical waste.

RCRA Status (USA) Not P- or U-listed.

Regulated based on toxicity

characteristics (TCLP) and

state laws (e.g., California Title

22).

Incompatibilities
Strong acids, Magnesium,

Chlorinated rubber.

Do not co-mingle with acidic

waste streams (exothermic

reaction risk).

Inhalation Limit OSHA PEL: 5 mg/m³ (Fume)

Use fume hood or local

exhaust for all powder

handling.

Waste Segregation & Characterization
Effective disposal begins at the bench. You must segregate ZnO waste based on its physical

state and particle size.

A. Solid Waste (Bulk Powder)
Container: High-density polyethylene (HDPE) wide-mouth jar.

Labeling: Must read "Hazardous Waste - Solid".

Constituents: Explicitly list "Zinc Oxide" and "Heavy Metal Debris."

Protocol: Double-bag heavily contaminated weighing boats or paper towels before placing

them in the drum to minimize dust release upon reopening.

B. Liquid Waste (Suspensions/Solutions)
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Container: HDPE or Glass carboy (compatibility check required for solvent).

Segregation:

Do NOT mix with strong acid waste (e.g., HCl, H₂SO₄). This solubilizes the Zinc,

increasing its bioavailability and potential for exothermic reaction.

Do NOT mix with halogenated solvents unless necessary (keep cost of disposal low).

Labeling: "Hazardous Waste - Liquid." List solvent carrier (e.g., "Water," "Ethanol") AND

"Zinc Oxide."

C. Nanomaterial Waste (Specific Protocol)
Nano-ZnO (<100 nm) possesses higher surface reactivity and penetrative potential.

Containment: All nano-waste must be double-bagged (sealed zip-lock or heat seal) inside

the fume hood before being transferred to the main solid waste drum.

Labeling: Label must specify "Contains Nanomaterials" to alert EHS/Disposal teams of

respiratory risks during consolidation.

Decision Logic: Disposal Workflow
The following diagram illustrates the decision-making process for segregating ZnO waste

streams to ensure compliance and safety.
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Zinc Oxide Waste Generated
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Figure 1: Decision tree for segregating and packaging Zinc Oxide waste based on physical

state and particle size.

Spill Management Protocol
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Pre-requisite: If the spill involves nanoparticles, assume a respiratory hazard exists. Evacuate

the immediate area for 15 minutes to allow aerosols to settle if outside a hood.

Step-by-Step Response:

PPE Upgrade: Wear nitrile gloves, safety goggles, and a lab coat. If outside a fume hood and

dust is visible, an N95 or P100 respirator is required.

Containment: Isolate the area.

Cleanup Method (NO DRY SWEEPING):

Dry Sweeping generates airborne dust/aerosols. Prohibited.

Method A (Wet Wipe): Cover the powder with wet paper towels (water or ethanol) to

dampen it. Wipe up the paste.

Method B (HEPA Vacuum): Use a vacuum dedicated to hazardous chemicals with a HEPA

filter.

Decontamination: Wipe the surface with a damp cloth/sponge.

Disposal: Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste

container.

References & Authority
The protocols above are derived from federal safety standards and industrial hygiene best

practices.

Occupational Safety and Health Administration (OSHA).Zinc Oxide: Dust and Fume. OSHA

Occupational Chemical Database. [Link]

National Institute for Occupational Safety and Health (NIOSH).Zinc oxide: NIOSH Pocket

Guide to Chemical Hazards. Centers for Disease Control and Prevention. [Link]

U.S. Environmental Protection Agency (EPA).Criteria for Listing Hazardous Waste (40 CFR §

261.11). [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Laboratory Guide: Zinc Oxide (ZnO) Proper Disposal &
Safety Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420150/docs#laboratory-guide-zinc-oxide-zno-
proper-disposal-safety-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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